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Compound of Interest

Compound Name: 2-Furanethanol

Cat. No.: B1268620 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Furanethanol (CAS: 35942-95-1) in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize risks.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) for 2-Furanethanol is not readily available,

data from related furan compounds suggest that it should be handled with caution. The primary

anticipated hazards include skin and eye irritation or corrosion, and potential flammability. The

following PPE is mandatory to mitigate these risks.
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Protection Type Recommended Equipment Specification

Eye and Face Protection Safety Goggles or Face Shield

Must provide a complete seal

around the eyes to protect

against splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or degradation before

use.

Body Protection Laboratory Coat

Long-sleeved, flame-retardant

lab coat to protect against skin

contact.

Respiratory Protection Fume Hood

All handling of 2-Furanethanol

should be conducted in a

certified chemical fume hood.

Operational Plan for Handling 2-Furanethanol
Adherence to a strict operational workflow is critical for safety. The following step-by-step

process outlines the correct procedure for handling this chemical.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Gather all necessary equipment, including PPE, spill containment materials (such as

absorbent pads), and waste containers.

Clearly label all containers with the chemical name and hazard symbols.

Handling:

Don all required PPE before opening the primary container.

Perform all transfers and manipulations of 2-Furanethanol within the fume hood.
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Use caution to avoid splashes and the generation of aerosols.

Keep the container sealed when not in use.

Post-Handling:

Wipe down the work area within the fume hood with an appropriate solvent.

Remove PPE in the correct order to avoid cross-contamination. Gloves should be

removed last.

Wash hands thoroughly with soap and water after handling is complete.

Emergency Procedures
Scenario Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.

Spill

Evacuate the immediate area. Use absorbent

material to contain the spill. Place the

contaminated material into a sealed, labeled

waste container.

Disposal Plan
Proper disposal of 2-Furanethanol and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:
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Collect all liquid waste containing 2-Furanethanol in a designated, sealed, and clearly

labeled hazardous waste container.

Contaminated solid waste (e.g., gloves, absorbent pads) should be placed in a separate,

sealed, and labeled hazardous waste container.

Waste Storage:

Store hazardous waste containers in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Waste Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor. Do

not dispose of 2-Furanethanol down the drain.

Workflow for Handling and Disposal of 2-
Furanethanol

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Furanethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268620#personal-protective-equipment-for-
handling-2-furanethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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